Cas no 85-85-8 (1-(2-Pyridylazo)-2-naphthol)

1-(2-Pyridylazo)-2-naphthol (PAN) is a versatile azo dye and chelating agent widely used in analytical chemistry for metal ion detection and spectrophotometric analysis. Its key advantages include high selectivity and sensitivity toward transition metals such as copper, zinc, cobalt, and nickel, forming stable, intensely colored complexes. PAN exhibits excellent solubility in organic solvents and moderate solubility in aqueous solutions, facilitating its use in both liquid-liquid extraction and spectrophotometric applications. The compound’s distinct colorimetric response enables precise quantitative analysis, making it valuable in environmental testing, industrial quality control, and research laboratories. Its stability and reproducibility further enhance its utility as a reliable analytical reagent.
1-(2-Pyridylazo)-2-naphthol structure
1-(2-Pyridylazo)-2-naphthol structure
Product Name:1-(2-Pyridylazo)-2-naphthol
CAS No:85-85-8
MF:C15H11N3O
MW:249.267342805862
MDL:MFCD00004071
CID:34362
PubChem ID:87563094
Update Time:2025-10-17

1-(2-Pyridylazo)-2-naphthol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Pyridylazo)-2-naphthol
    • PAN
    • 1-(2-Pyridylazo)-2-naphtol
    • 1-(2-PYRIDYLAZO)-2-NAPHTHOL, INDICATOR GRADE
    • 1.2-Pyridylazo-2-naphthol
    • 1-(2-pyridylazo)-2-hydroxynaphthalene
    • 1-(2'-pyridylazo)-2-naphthol
    • 2-(2-hydroxynaphth-1-ylazo)pyridine
    • 2-hydroxy-1-(2-pyridylazo)naphthalene
    • Hpan
    • O-PAN
    • PAN INDICATOR
    • PAN,Reagent
    • PAN,REAGENT,ACS
    • PAN-2
    • PanIndicatorGr
    • Pyridylazonaphthol
    • PAN (indicator)
    • 2-Naphthalenol, 1-(2-pyridinylazo)-
    • 1-(Pyridin-2-yldiazenyl)naphthalen-2-ol
    • 2-Naphthol, 1-(2-pyridylazo)-
    • 1-(pyridin-2-yldiazenyl)-2-naphthol
    • MLS000540127
    • 095B53Y3XV
    • SMR000162402
    • 1-(2-pyridyldiazenyl)naphthalen-2-ol
    • 2-Naphthalenol, 1-[2-(2-pyridinyl)diazenyl]-
    • 2-Naphthalenol, 1-(2-(2-pyridinyl)diazenyl)-
    • PAN (VAN)
    • 1-(2-Pyridylazo)-2-naph
    • CHEMBL1400298
    • 1-(Pyridin-2-azo)-2-naphthol
    • SCHEMBL11882710
    • BDBM48080
    • SCHEMBL4947540
    • SCHEMBL272188
    • Q3596751
    • STL453606
    • RAXUMGMWXZYADR-SDXDJHTJSA-
    • 1-[(E)-2-Pyridinyldiazenyl]-2-naphthol #
    • PYRIDINE, 2-(2-HYDROXY-1-NAPHTHYLAZO)-
    • 85-85-8
    • NSC-5332
    • 1-[2-(2-Pyridinyl)diazenyl]-2-naphthalenol
    • AN-652/40913915
    • 1-(2-PYRIDYLAZO)NAPHTHOL-2
    • NCGC00247231-01
    • 1-(2-pyridin-2-yldiazenyl)-2-naphthol
    • DTXSID5058933
    • CS-0010135
    • (E)-1-(pyridin-2-yldiazenyl)naphthalen-2-ol
    • W-104075
    • EINECS 201-637-9
    • NSC5332
    • AS-59143
    • (1Z)-1-(2-pyridinylhydrazinylidene)-2-naphthalenone
    • AKOS004901457
    • (1Z)-1-(pyridin-2-ylhydrazinylidene)naphthalen-2-one
    • 2-HYDROXY-1-(PYRIDIN-2-YLDIAZENYL)NAPHTHALENE
    • (1E)-1-(2-pyridylhydrazono)naphthalen-2-one
    • MFCD00004071
    • cid_5359275
    • 2-naftalenol, 1-[2-(2-piridinil)diazenil]-
    • 1-[(E)-pyridin-2-yldiazenyl]naphthalen-2-ol
    • UNII-095B53Y3XV
    • LLYOXZQVOKALCD-ISLYRVAYSA-N
    • A841465
    • SR-01000638946-1
    • PAN [MI]
    • (1Z)-1-(2-pyridylhydrazono)naphthalen-2-one
    • HMS2310J23
    • 1-[(1E)-2-(pyridin-2-yl)diazen-1-yl]naphthalen-2-ol
    • InChI=1/C15H11N3O/c19-13-9-8-11-5-1-2-6-12(11)15(13)18-17-14-7-3-4-10-16-14/h1-10H,(H,16,17)/b18-15-
    • 1-(2-PYRIDINYLAZO)-2-NAPHTHALENOL
    • AKOS028109811
    • 1-(2-Pyridylazo)-2-naphthol, for spectrophotometric det. of metal ions, >=97.0%
    • NSC 5332
    • SCHEMBL11882717
    • D88559
    • CCG-49495
    • CHEBI:194272
    • 1-[2-(2-Pyridinyl)diazenyl]-2-naphthalenol (ACI)
    • 2-Naphthalenol, 1-(2-pyridinylazo)- (9CI)
    • 2-Naphthol, 1-(2-pyridylazo)- (6CI, 8CI)
    • Pyridine, 2-(2-hydroxy-1-naphthylazo)- (5CI)
    • 1-(2′-Pyridylazo)-2-naphthol
    • 2-Hydroxy-1-[pyridin-2-yldiazenyl]naphthalene
    • PAN 1
    • 1-(2-Pyridylazo)-2-naphthol,98%
    • DB-018463
    • DTXCID6048460
    • LLYOXZQVOKALCD-UHFFFAOYSA-N
    • 2Hydroxy1(2pyridylazo)naphthalene
    • 1-[2-(1H-pyridin-2-ylidene)hydrazin-1-ylidene]naphthalen-2-one
    • PAN reagent
    • NS00041152
    • 2Naphthalenol, 1(2pyridinylazo)
    • 2-Naphthol, 1-(2-pyridylazo)-(8CI)
    • 2Naphthalenol, 1(2(2pyridinyl)diazenyl)
    • 23299-85-6
    • 2Naphthol, 1(2pyridylazo)
    • A5000
    • 1(2Pyridylazo)2hydroxynaphthalene
    • 2Naphthol, 1(2pyridylazo) (8CI)
    • HY-D0223
    • 1(Pyridin2azo)2naphthol
    • MDL: MFCD00004071
    • Inchi: 1S/C15H11N3O/c19-13-9-8-11-5-1-2-6-12(11)15(13)18-17-14-7-3-4-10-16-14/h1-10,19H
    • InChI Key: LLYOXZQVOKALCD-UHFFFAOYSA-N
    • SMILES: OC1C(N=NC2C=CC=CN=2)=C2C(C=CC=C2)=CC=1
    • BRN: 206390

Computed Properties

  • Exact Mass: 249.09000
  • Monoisotopic Mass: 249.090212
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.9
  • Topological Polar Surface Area: 57.8

Experimental Properties

  • Color/Form: Orange red amorphous powder
  • Density: 1.1469 (rough estimate)
  • Melting Point: 138.0 to 143.0 deg-C
  • Boiling Point: 469.6±25.0°C at 760 mmHg
  • Flash Point: 237.8±23.2 °C
  • Refractive Index: 1.5700 (estimate)
  • Water Partition Coefficient: Insoluble
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
  • PSA: 57.84000
  • LogP: 4.35580
  • Solubility: Soluble in methanol, ethanol, benzene, ether, chloroform and hot dilute lye, insoluble in water.
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(2-Pyridylazo)-2-naphthol Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36-S37/39
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Storage Condition:Sealed in dry,2-8°C(BD15810)
  • Risk Phrases:R36/37/38

1-(2-Pyridylazo)-2-naphthol Customs Data

  • HS CODE:29333999
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2-Pyridylazo)-2-naphthol Pricemore >>

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1-(2-Pyridylazo)-2-naphthol Production Method

Production Method 1

Reaction Conditions
Reference
Preparation of 1-(2-pyridylazo)-2-naphthalenol (PAN)
, Poland, , ,

Production Method 2

Reaction Conditions
Reference
Preparation of 1-(2-pyridylazo)-2-naphthalenol (PAN)
, Poland, , ,

Production Method 3

Reaction Conditions
1.1 Catalysts: Carbon dioxide
Reference
Improved syntheses of 4-(2-pyridylazo)-1,3-benzenediol (PAR) and 1-(2-pyridylazo)-2-naphthol (PAN)
Wiejak, Stanislaw; et al, Polish Journal of Chemistry, 1984, 58(7-9), 895-7

1-(2-Pyridylazo)-2-naphthol Raw materials

1-(2-Pyridylazo)-2-naphthol Preparation Products

1-(2-Pyridylazo)-2-naphthol Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:85-85-8)1-(2-Pyridylazo)-2-naphthol
Order Number:sfd1095
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Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
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Amadis Chemical Company Limited
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(CAS:85-85-8)1-(2-Pyridylazo)-2-naphthol
Order Number:A841465
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:53
Price ($):273.0
Email:sales@amadischem.com

Additional information on 1-(2-Pyridylazo)-2-naphthol

Chemical Profile of 1-(2-Pyridylazo)-2-naphthol (CAS No. 85-85-8)

1-(2-Pyridylazo)-2-naphthol, identified by its CAS number 85-85-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the azo dye class, characterized by the presence of an azo group (-N=N-) linkage, which contributes to its strong absorption properties in the visible spectrum. The combination of a pyridyl ring and a naphthol moiety endows 1-(2-Pyridylazo)-2-naphthol with distinctive reactivity and binding capabilities, making it a valuable tool in various analytical and biochemical applications.

The structural framework of 1-(2-Pyridylazo)-2-naphthol consists of a pyridine ring attached to an azo group, which is further linked to a naphthol (2-naphthol) unit. This arrangement creates multiple sites for interaction with biological molecules, including enzymes, proteins, and nucleic acids. The compound’s ability to form stable complexes with these biomolecules has been exploited in several research areas, particularly in the development of sensors and probes for biochemical assays.

In recent years, 1-(2-Pyridylazo)-2-naphthol has been extensively studied for its potential applications in diagnostic chemistry. Its strong absorbance characteristics in the visible region make it an ideal candidate for spectrophotometric assays. Researchers have leveraged these properties to develop highly sensitive methods for detecting metal ions, such as copper (Cu²⁺) and iron (Fe³⁺), by forming colored complexes with these metal ions. These complexes exhibit distinct absorption maxima that can be easily monitored using UV-Vis spectroscopy, enabling accurate quantification of metal ion concentrations in biological samples.

Moreover, the compound has found utility in the field of bioimaging. The ability of 1-(2-Pyridylazo)-2-naphthol to emit fluorescence upon binding to specific biomolecules has been utilized in fluorescence-based assays. These assays are particularly useful for studying dynamic processes within cells, such as enzyme activity and protein-protein interactions. The high selectivity and sensitivity of these probes make them valuable tools for understanding complex biological pathways.

Recent advancements in medicinal chemistry have also highlighted the potential of 1-(2-Pyridylazo)-2-naphthol as a lead compound for drug development. Its structural features allow for modifications that can enhance its binding affinity to target enzymes or receptors. For instance, derivatives of this compound have been investigated for their antimicrobial properties, demonstrating promising activity against certain bacterial strains. The azo group and naphthol moiety provide multiple points for chemical modification, enabling the design of molecules with tailored biological activities.

The synthesis of 1-(2-Pyridylazo)-2-naphthol typically involves a coupling reaction between 2-naphthol and 2-aminopyridine under controlled conditions. The azo coupling reaction is a cornerstone in organic synthesis, providing a straightforward route to introduce the azo group into the molecular framework. This synthetic approach is well-documented and can be adapted for large-scale production when necessary.

In conclusion, 1-(2-Pyridylazo)-2-naphthol (CAS No. 85-85-8) is a versatile compound with broad applications in analytical chemistry, bioimaging, and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for scientists working on biochemical assays, metal ion detection, and drug development. As research continues to uncover new applications for this compound, its significance in advancing scientific understanding is likely to grow even further.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:85-85-8)1-(2-Pyridylazo)-2-naphthol
sfd1095
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:85-85-8)1-(2-Pyridylazo)-2-naphthol
A841465
Purity:99%
Quantity:500g
Price ($):273.0
Email